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Compound of Interest

Compound Name: Direct green 27

Cat. No.: B1173459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Note on "Direct Green 27": Initial searches for "Direct Green 27" did not yield specific

applications as a counterstain in published histological literature. The information provided

herein pertains to the widely used and well-documented green counterstain, Light Green SF

Yellowish (C.I. 42095), which is a common component of various staining protocols in histology

and cytology.

Introduction to Light Green SF Yellowish
Light Green SF Yellowish is a green triarylmethane dye extensively used as a counterstain in

histology and cytology.[1][2] It is a standard dye in North America for staining collagen in

Masson's trichrome, providing a vibrant green color that contrasts sharply with the red of

muscle and cytoplasm and the dark blue or black of nuclei.[3][4] Light Green SF Yellowish is

also a crucial component of the Papanicolaou stain's EA series (e.g., EA-50, EA-65), used for

the differential staining of cytoplasm in cytological preparations like Pap smears.[5][6][7]

The primary advantages of Light Green SF Yellowish are its brilliant green color and its ability

to provide excellent differentiation of tissue components. However, a notable drawback is its

tendency to fade over time, which may be a concern for archival slides.[1][3][8] For applications

requiring high photostability, Fast Green FCF is often recommended as a more light-fast

alternative, offering a more brilliant color.[8][9]
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Data Presentation
Chemical and Physical Properties

Property Value

Common Names Light Green SF Yellowish, Acid Green 5

C.I. Number 42095

Molecular Formula C₃₇H₃₄N₂Na₂O₉S₃

Molecular Weight 792.86 g/mol

Appearance Dark red to purple powder

Solubility in Water 1 mg/mL

Maximum Absorption 629 nm

Dye Content ≥65%

Source:[10]

Comparison with Fast Green FCF
Feature Light Green SF Yellowish Fast Green FCF

C.I. Number 42095 42053

Color Bright Green More Brilliant, Emerald Green

Photostability Prone to fading More resistant to fading

Common Usage
Standard in North America for

Masson's Trichrome

Recommended substitute for

Light Green SF Yellowish

Source:[3][8][9][11]

Experimental Protocols
Masson's Trichrome Stain with Light Green Counterstain
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This protocol is a standard procedure for the differential staining of collagen (green), muscle

and cytoplasm (red), and nuclei (black/blue).[4][12][13]

3.1.1. Reagents

Bouin's Fluid (optional mordant)

Weigert's Iron Hematoxylin (Solutions A and B)

Biebrich Scarlet-Acid Fuchsin Solution

Phosphotungstic/Phosphomolybdic Acid Solution

Light Green SF Yellowish Solution (2% in 0.5% Acetic Acid)

0.5% Acetic Acid Solution

Graded Alcohols (95% and 100%)

Xylene

3.1.2. Procedure

Deparaffinize and rehydrate paraffin-embedded tissue sections to distilled water.

(Optional) For formalin-fixed tissues, mordant in Bouin's fluid for 1 hour at 56-60°C to

improve staining quality. Wash in running tap water until the yellow color is removed.

Stain nuclei with freshly prepared Weigert's iron hematoxylin for 10-20 minutes.[12][13]

Wash in running tap water for 10 minutes, then rinse in distilled water.

Stain with Biebrich Scarlet-Acid Fuchsin solution for 2-5 minutes.[12][13]

Rinse in distilled water.

Differentiate with Phosphotungstic/Phosphomolybdic Acid solution for 5-15 minutes.[12][13]

Transfer directly to Light Green SF Yellowish solution and stain for 3-6 minutes.[12][13]
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Rinse briefly in 0.5% Acetic Acid solution.

Dehydrate rapidly through graded alcohols.

Clear in xylene and mount with a resinous mounting medium.

3.1.3. Expected Results

Collagen: Green

Muscle, Cytoplasm, Keratin: Red

Nuclei: Blue to Black

Papanicolaou (Pap) Stain (EA-50 Formulation)
This protocol is a standard procedure for staining exfoliated cells, particularly in gynecological

smears.[5][14]

3.2.1. Reagents

Gill's Hematoxylin

Scott's Tap Water Substitute (or saturated Lithium Carbonate)

Papanicolaou Stain, OG-6

Papanicolaou Stain, EA-50 (containing Light Green SF Yellowish, Eosin Y, and Bismarck

Brown Y)

Graded Alcohols (70%, 95%, and 100%)

Xylene

3.2.2. Procedure

Fix smears in 95% ethanol for at least 15 minutes.

Rinse in distilled water.
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Stain in Gill's Hematoxylin for 1-3 minutes.

Rinse in distilled water.

Blue in Scott's Tap Water Substitute for 30 seconds.

Rinse in running distilled water for 1 minute.

Dehydrate through 70% and 95% ethanol (10 dips each).

Stain in Papanicolaou Stain, OG-6 for 1-2 minutes.

Rinse in two changes of 95% ethanol (10 dips each).

Stain in Papanicolaou Stain, EA-50 for 3-5 minutes.

Dehydrate in two changes each of 95% and 100% ethanol.

Clear in three changes of xylene and coverslip with a compatible mounting medium.

3.2.3. Expected Results

Nuclei: Blue

Cytoplasm of mature, keratinized cells: Orange

Cytoplasm of metabolically active cells (parabasal and intermediate squamous cells):

Green/Blue[14]

Cytoplasm of superficial squamous cells, nucleoli, cilia, and erythrocytes: Pink/Red

Mandatory Visualizations
Staining Mechanism in Masson's Trichrome
The differential staining in Masson's Trichrome is based on the molecular size of the dyes and

the porosity of the tissue components.
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Tissue SectionStaining Solutions
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Caption: Logical workflow of dye penetration in Masson's Trichrome stain.

Experimental Workflow for Masson's Trichrome Staining
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Start: Paraffin Sections

Deparaffinize & Rehydrate

Mordant (Bouin's Fluid)

Wash in Water

Stain Nuclei (Weigert's Hematoxylin)

Wash in Water

Stain Cytoplasm (Biebrich Scarlet-Acid Fuchsin)

Rinse

Differentiate (Phosphotungstic Acid)

Stain Collagen (Light Green SF Yellowish)

Rinse (Acetic Acid)

Dehydrate

Clear (Xylene)

Mount

End: Stained Slide

Click to download full resolution via product page

Caption: Step-by-step experimental workflow for Masson's Trichrome staining.
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Experimental Workflow for Papanicolaou (EA-50)
Staining

Start: Fixed Smear

Rehydrate to Water

Nuclear Stain (Hematoxylin)

Blue Nuclei (Scott's Solution)

Wash in Water

Dehydrate (70% & 95% Alcohol)

Counterstain 1 (OG-6)

Rinse (95% Alcohol)

Counterstain 2 (EA-50 with Light Green)

Dehydrate (95% & 100% Alcohol)

Clear (Xylene)

Mount

End: Stained Slide
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Click to download full resolution via product page

Caption: Step-by-step experimental workflow for Papanicolaou (EA-50) staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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